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Compound of Interest

Compound Name: Gtp 14564

Cat. No.: B502738 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Gtp 14564 is a potent and selective inhibitor of Class III receptor tyrosine kinases (RTKs),

demonstrating significant activity against Fms-like tyrosine kinase 3 (FLT3), including the

internal tandem duplication (ITD) mutation, c-Kit, and c-Fms. It functions as an ATP-competitive

inhibitor, effectively blocking downstream signaling pathways, notably the STAT5 pathway,

which is critical for the proliferation of certain leukemia cells.[1][2] These application notes

provide detailed protocols for the preparation, storage, and handling of Gtp 14564 stock

solutions for in vitro research applications.

Data Presentation
Quantitative data for Gtp 14564 is summarized in the tables below for easy reference and

comparison.

Table 1: Chemical and Physical Properties of Gtp 14564
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Property Value Reference

Molecular Formula C₁₅H₁₀N₂O [3]

Molecular Weight 234.25 g/mol [3][4]

CAS Number 34823-86-4 [2]

Appearance Off-white to yellow solid [5]

Purity ≥98% [2]

Table 2: Solubility of Gtp 14564

Solvent Maximum Concentration Reference

DMSO 100 mM [3]

Ethanol 25 mM [3]

DMF 30 mg/mL [2]

DMSO:PBS (pH 7.2) (1:2) 0.3 mg/mL [2]

Table 3: Recommended Storage Conditions

Condition Temperature Duration Reference

Powder -20°C 3 years [5]

In Solvent -80°C 6 months [5]

-20°C 1 month [5]

+4°C Short-term

Experimental Protocols
Protocol 1: Preparation of a 10 mM Gtp 14564 Stock
Solution in DMSO
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This protocol describes the preparation of a 10 mM stock solution of Gtp 14564 in dimethyl

sulfoxide (DMSO).

Materials:

Gtp 14564 powder

Anhydrous/molecular biology grade DMSO

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination.

Weighing Gtp 14564:

Tare a sterile microcentrifuge tube on an analytical balance.

Carefully weigh the desired amount of Gtp 14564 powder. For example, to prepare 1 mL

of a 10 mM stock solution, weigh out 2.34 mg of Gtp 14564 (Molecular Weight = 234.25

g/mol ).

Calculation:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 234.25 g/mol x 1000 mg/g = 2.34 mg

Dissolving Gtp 14564:
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Add the appropriate volume of DMSO to the microcentrifuge tube containing the weighed

Gtp 14564. For a 10 mM solution, if you weighed 2.34 mg, add 1 mL of DMSO.

Vortex the solution thoroughly until the Gtp 14564 is completely dissolved. Gentle

warming (e.g., to 37°C) and sonication can be used to aid dissolution if necessary.[5]

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge

tubes. This minimizes freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[5]

Mandatory Visualizations
Signaling Pathway Diagram
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Start

1. Weigh Gtp 14564
Powder Aseptically

2. Add Anhydrous DMSO
to the Weighed Powder

3. Vortex/Sonicate
Until Fully Dissolved

4. Optional: Sterilize with
0.22 µm Syringe Filter

5. Aliquot into Sterile,
Single-Use Vials

6. Store Aliquots at
-20°C or -80°C

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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